Cas no 2228358-41-4 (tert-butyl N-(4-sulfamoylcyclohexyl)carbamate)

• Product Name: tert-butyl N-(4-sulfamoylcyclohexyl)carbamate
• CAS No: 2228358-41-4
• MF: C₁₁H₂₂N₂O₄S
• MW: 278.368381977081
• CID: 6108377
• PubChem ID: 165656090
• Update Time: 2025-07-22

tert-butyl N-(4-sulfamoylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-sulfamoylcyclohexyl)carbamate
• 2228358-41-4
• EN300-1874695

• Inchi： 1S/C11H22N2O4S/c1-11(2,3)17-10(14)13-8-4-6-9(7-5-8)18(12,15)16/h8-9H,4-7H2,1-3H3,(H,13,14)(H2,12,15,16)
• InChI Key： JRLRBDYPMPQPSM-UHFFFAOYSA-N
• SMILES： S(C1CCC(CC1)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 278.13002836g/mol
• Monoisotopic Mass: 278.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-(4-sulfamoylcyclohexyl)carbamate

Introduction to tert-butyl N-(4-sulfamoylcyclohexyl)carbamate (CAS No. 2228358-41-4) in Modern Chemical and Pharmaceutical Research

Tert-butyl N-(4-sulfamoylcyclohexyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2228358-41-4, represents a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative, featuring a bulky tert-butyl group and a sulfamoyl-substituted cyclohexyl moiety, has garnered attention due to its structural complexity and potential applications in drug development. The unique combination of functional groups in this molecule makes it a versatile intermediate for synthesizing biologically active agents, particularly in the context of targeted therapy and molecular recognition.

The tert-butyl N-(4-sulfamoylcyclohexyl)carbamate structure is characterized by its rigid cyclohexane ring, which is further modified by the presence of a sulfamoyl group at the 4-position. This sulfamoyl functionality not only enhances the solubility of the compound in polar solvents but also introduces a site for further chemical modifications, such as coupling reactions or derivatization into more complex pharmacophores. The tert-butyl group, on the other hand, provides steric hindrance, which can be strategically employed to modulate binding interactions with biological targets.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as protease inhibitors, which has made them valuable in the development of antiviral and anticancer agents. The tert-butyl N-(4-sulfamoylcyclohexyl)carbamate molecule, with its sulfamoyl-substituted backbone, exhibits potential as a scaffold for designing novel inhibitors targeting specific proteases involved in disease pathways.

One of the most compelling aspects of this compound is its utility in medicinal chemistry as a building block for more complex molecules. The presence of both a carbamate and a sulfamoyl group allows for multiple points of modification, enabling chemists to fine-tune physicochemical properties such as solubility, metabolic stability, and target affinity. For instance, researchers have explored derivatives of this compound as kinase inhibitors, where the sulfamoyl group serves as a hydrogen bond acceptor interacting with key residues in the active site of the enzyme.

Recent advancements in computational chemistry have further enhanced the design and optimization of tert-butyl N-(4-sulfamoylcyclohexyl)carbamate derivatives. Molecular docking studies have been instrumental in predicting binding modes and affinities with various biological targets, allowing for rapid screening of potential drug candidates. These computational approaches have been complemented by experimental validation, where structural modifications based on theoretical predictions have led to the discovery of highly potent inhibitors with improved pharmacokinetic profiles.

The synthesis of tert-butyl N-(4-sulfamoylcyclohexyl)carbamate itself presents an interesting challenge due to the need to introduce both functional groups with high regioselectivity. Traditional synthetic routes often involve multi-step processes starting from commercially available precursors such as cyclohexanone or cyclohexanamine. Advanced techniques like transition-metal-catalyzed cross-coupling reactions have been employed to streamline these syntheses while maintaining high yields and purity.

From a pharmaceutical perspective, the tert-butyl N-(4-sulfamoylcyclohexyl)carbamate derivative holds promise as an antiparasitic agent. Sulfamoyl-containing compounds have demonstrated efficacy against various parasitic infections by inhibiting essential enzymes or metabolic pathways in these organisms. The bulky tert-butyl group can enhance blood-brain barrier penetration, making it an attractive candidate for treating neuro-invasive parasitic diseases where CNS penetration is critical.

The compound's potential extends beyond traditional therapeutic applications into areas such as agrochemicals and material science. For instance, sulfamoyl derivatives have been explored as herbicides due to their ability to disrupt plant growth regulators. Similarly, carbamate-based polymers exhibit unique properties that make them suitable for use in coatings or adhesives where thermal stability and chemical resistance are required.

In conclusion,tert-butyl N-(4-sulfamoylcyclohexyl)carbamate (CAS No. 2228358-41-4) represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its structural features enable it to serve as a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new synthetic methodologies and biological functions associated with this class of compounds,tert-butyl N-(4-sulfamoylcyclohexyl)carbamate is poised to play an increasingly important role in shaping future therapeutic strategies.